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Compound of Interest

Compound Name: 5-(Chloromethyl)-2-ethoxypyridine

Cat. No.: B024689 Get Quote

CAS Number: 101990-71-0

This technical guide provides a comprehensive overview of 5-(Chloromethyl)-2-
ethoxypyridine, a versatile pyridine derivative crucial in the development of pharmaceuticals

and agrochemicals.[1] Intended for researchers, scientists, and professionals in drug

development, this document details its chemical properties, synthesis, reactivity, and safety

protocols, supported by experimental methodologies and data visualizations.

Core Chemical and Physical Properties
5-(Chloromethyl)-2-ethoxypyridine is distinguished by a reactive chloromethyl group at the 5-

position and an electron-donating ethoxy group at the 2-position of the pyridine ring.[1] This

unique structure makes it a valuable synthetic intermediate.[1]
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Property Value Reference

CAS Number 101990-71-0 [1]

IUPAC Name
5-(Chloromethyl)-2-

ethoxypyridine
[1]

Molecular Formula C₈H₁₀ClNO [1][2][3]

Molecular Weight 171.62 g/mol [1][2][3]

Canonical SMILES CCOC1=CN=C(C=C1)CCl

InChI Key
HBJUVVNQGJLIGO-

UHFFFAOYSA-N

Synthesis and Manufacturing
The synthesis of 5-(Chloromethyl)-2-ethoxypyridine can be accomplished through several

strategic routes, each starting from different precursors. The choice of method often depends

on the availability of starting materials and desired scale.

Key Synthetic Pathways:
Chloromethylation of 2-Ethoxypyridine: This is a direct approach where 2-ethoxypyridine is

reacted with formaldehyde and hydrochloric acid under acidic conditions to introduce the

chloromethyl group.[1]

Direct Chlorination of 2-Ethoxy-5-methylpyridine: This method involves the selective

chlorination of the methyl group, often using chlorine gas.[1] Careful control of the reaction is

necessary to prevent over-chlorination.[1] N,N-dimethylformamide (DMF) can act as both a

solvent and a catalyst in this radical substitution reaction.[1]

Nucleophilic Aromatic Substitution: This route involves reacting 2-chloro-5-

chloromethylpyridine with sodium ethoxide (NaOEt).[1] The ethoxy group displaces the

chlorine atom at the 2-position of the pyridine ring.[1] This reaction is often carried out in a

solvent like dimethyl sulfoxide (DMSO) at elevated temperatures.[1]
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Figure 1: Synthetic pathways to 5-(Chloromethyl)-2-ethoxypyridine.

Experimental Protocols
Protocol 1: Chloromethylation of 2-Ethoxypyridine[1]

React 2-ethoxypyridine with formaldehyde and hydrochloric acid.

Maintain acidic conditions throughout the reaction.

Monitor the reaction progress by a suitable analytical method (e.g., TLC or GC).

Upon completion, quench the reaction and perform an aqueous work-up.

Extract the product with a suitable organic solvent.

Purify the crude product by distillation or column chromatography.

Protocol 2: Nucleophilic Substitution of 2-Chloro-5-chloromethylpyridine[1]

Dissolve 2-chloro-5-chloromethylpyridine in dimethyl sulfoxide (DMSO).
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Add sodium ethoxide to the solution.

Heat the reaction mixture to 100°C.

Monitor the reaction until the starting material is consumed.

Cool the reaction mixture and pour it into water.

Extract the product with an organic solvent and purify as needed.

Chemical Reactivity and Applications
The reactivity of 5-(Chloromethyl)-2-ethoxypyridine is primarily driven by the chloromethyl

group, which is an excellent site for nucleophilic substitution.[1] This allows for the facile

introduction of various functional groups, making it a key building block in medicinal chemistry

and agrochemical synthesis.[1]

Key Reactions:

With Amines: Forms aminomethylpyridines.[1]

With Thiols: Creates thioether linkages.[1]

With Alcohols/Alkoxides: Yields ether linkages.[1]

The pyridine ring itself, along with the ethoxy group, influences the electronic properties of the

molecule and can participate in interactions with biological targets.[4] Halomethyl pyridines are

recognized for their exceptional utility as synthetic intermediates in constructing complex

heterocyclic systems.[1]

5-(Chloromethyl)-2-ethoxypyridine

Aminomethylpyridines

+

Thioethers

+

Ethers

+

Amines (R-NH₂) Thiols (R-SH)Alcohols (R-OH)
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Figure 2: Nucleophilic substitution reactions.

Spectroscopic Data Interpretation
While specific spectral data for this compound is not publicly available, the expected

characteristics can be predicted based on its structure and general spectroscopic principles.[5]

Technique Expected Features

¹H NMR

- Signals in the aromatic region for the pyridine

ring protons. - A singlet for the -CH₂Cl protons. -

A quartet and a triplet for the ethoxy group (-

OCH₂CH₃) protons.

¹³C NMR

- Resonances in the aromatic region for the

pyridine ring carbons. - A signal for the

chloromethyl carbon (-CH₂Cl). - Two signals

corresponding to the ethoxy group carbons.

IR Spectroscopy

- C-H stretching vibrations for the aromatic and

aliphatic groups. - C=N and C=C stretching

vibrations characteristic of the pyridine ring. - C-

O stretching for the ethoxy group. - C-Cl

stretching vibration.

Mass Spectrometry

- A molecular ion peak corresponding to the

molecular weight (171.62 g/mol ). -

Characteristic fragmentation patterns, including

the loss of the chloromethyl group or the ethoxy

group.

Safety and Handling
Proper safety precautions are essential when handling 5-(Chloromethyl)-2-ethoxypyridine
and related compounds. The following information is based on safety data for structurally

similar chemicals.
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Aspect Recommendation

Personal Protective Equipment (PPE)

Wear protective gloves, clothing, eye protection,

and face protection.[6] Use in a well-ventilated

area or under a chemical fume hood.[6][7]

Handling

Wash hands and any exposed skin thoroughly

after handling.[6][8] Do not eat, drink, or smoke

when using this product.[6][8] Avoid breathing

dust, fumes, or vapors.[6][7]

Storage

Store in a well-ventilated place.[6][7] Keep the

container tightly closed and store locked up.[6]

[7] Store away from incompatible materials such

as strong oxidizing agents.[8]

First Aid (Eyes)

Rinse cautiously with water for several minutes.

[6] Remove contact lenses if present and easy

to do.[6] Continue rinsing and seek immediate

medical attention.[6][7]

First Aid (Skin)
Take off immediately all contaminated clothing.

[6] Rinse skin with water or shower.[6]

First Aid (Ingestion)
Rinse mouth.[6] Do NOT induce vomiting.[6]

Call a poison center or doctor immediately.[6]

First Aid (Inhalation)
Remove the person to fresh air and keep them

comfortable for breathing.[6]

Disposal

Dispose of contents and container in

accordance with local, regional, national, and

international regulations.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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